9-(4-butylphenyl)-3-ethyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(4-butylphenyl)-3-ethyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O2/c1-4-6-8-15-9-11-16(12-10-15)25-13-7-14-26-17-18(22-20(25)26)23(3)21(28)24(5-2)19(17)27/h9-12H,4-8,13-14H2,1-3H3
• InChI Key: FXIKSASIQGQFKN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.5 g/mol

Description

The compound “9-(4-butylphenyl)-3-ethyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is a complex organic molecule. It contains a purine and pyrimidine ring, which are common structures in many biological molecules. The presence of the dione functional group (two carbonyl groups) is characteristic of pyrimidinediones.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrimidine ring is characterized by a six-membered ring with two nitrogen atoms. The purine ring is a fused ring system composed of a pyrimidine ring and an imidazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrimidinediones can undergo various reactions due to the presence of the reactive carbonyl groups.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, some pyrimidinedione derivatives have been studied as potential inhibitors against PARP-1, a protein involved in DNA repair.

Future Directions

The future directions for research on this compound could involve further exploration of its potential biological activities. For example, pyrimidinedione derivatives have shown promise as potential therapeutic agents.